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Compound of Interest

Compound Name: 5-Fluoro-2-hydrazinylpyridine

Cat. No.: B130646

CAS Number: 145934-90-3

This technical guide provides a comprehensive overview of 5-Fluoro-2-hydrazinylpyridine, a
key building block in medicinal chemistry. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical properties, synthesis,
and applications, with a focus on its role in the development of novel therapeutics.

Core Chemical Information

5-Fluoro-2-hydrazinylpyridine is a fluorinated pyridine derivative with a reactive hydrazinyl
group, making it a valuable intermediate in the synthesis of a variety of heterocyclic
compounds.[1] Its unique electronic properties, conferred by the fluorine atom, can enhance
the metabolic stability and binding affinity of target molecules.[2]

Physical and Chemical Properties

The key physical and chemical properties of 5-Fluoro-2-hydrazinylpyridine are summarized
in the table below.
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Property Value Source

CAS Number 145934-90-3 [31[4]

Molecular Formula CsHeFNs [3114]

Molecular Weight 127.12 g/mol [31[4]
White to light yellow crystalline

Appearance [1]
powder

Melting Point 145-149 °C [1]

IUPAC Name (5-fluoropyridin-2-yl)hydrazine [3114]
5-fluoro-2-hydrazinopyridine,

Synonyms . : (51061171
(5-Fluoro-2-pyridyl)hydrazine
Soluble in common organic

- solvents like ethanol and
Solubility [1]

dichloromethane; limited

solubility in water.

Safety and Handling

5-Fluoro-2-hydrazinylpyridine is classified as harmful if swallowed, in contact with skin, or if

inhaled. It is also known to cause skin and serious eye irritation.[3] Appropriate personal

protective equipment, including gloves, lab coat, and safety goggles, should be worn when

handling this compound. All work should be conducted in a well-ventilated fume hood.[8]

GHS Hazard Statements: H302, H312, H315, H319, H332, H335, H351.[5]

Synthesis of 5-Fluoro-2-hydrazinylpyridine

The primary synthetic route to 5-Fluoro-2-hydrazinylpyridine involves the nucleophilic

substitution of a halogen atom on a pyridine ring with a hydrazine source.

General Synthesis Workflow
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General Synthesis of 5-Fluoro-2-hydrazinylpyridine

5-Fluoro-2-halopyridine Hydrazine Reagent
(e.g., X=Cl, Br) (e.g., Hydrazine hydrate)

Reaction Mixture

olvent (e.g., Ethanol, DMF)
Heat

Nucleophilic Aromatic Substitution

;

Workup and Purification
(e.g., Extraction, Crystallization)

5-Fluoro-2-hydrazinylpyridine
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Synthesis of Pyrazole Core for MALT1 Inhibitors

) o . - 1,3-Dicarbonyl Compound
G Fluoro-2 hydrazmylpyrldlne) ( (e.g., B-ketoester) )

(Condensation Reactior)

Acid or Base Catalyst
Solvent (e.g., Acetic Acid, Ethanol)

Pyrazole Derivative

Gurther Functionalizatior)

MALTZ1 Inhibitor
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Role of 5-Fluoro-2-hydrazinylpyridine in FFA4 Agonist Design

5-Fluoro-2-hydrazinylpyridine
Versatile Chemical Handle Modulation of Physicochemical Properties
(Hydrazinyl Group) (Fluorine Atom)
Access to Pyrazole Scaffold Improved Metabolic Stability Enhanced Binding Affinity
Potent and Selective
FFA4 Receptor Agonists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Fluoro-2-hydrazinylpyridine: A Technical Guide for
Drug Discovery Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130646#5-fluoro-2-hydrazinylpyridine-cas-number-
145934-90-3-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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